Cas no 2171309-90-1 ((3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171309-90-1
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6102090
• PubChem ID: 165467267
• Update Time: 2025-07-19

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• 2171309-90-1
• EN300-1576617
• (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid

• Inchi： 1S/C24H28N2O5/c1-15(11-22(27)26-16(2)12-23(28)29)13-25-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t15?,16-/m0/s1
• InChI Key： CLDRNTWGYUPENH-LYKKTTPLSA-N
• SMILES： O(C(NCC(C)CC(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Introduction to (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171309-90-1)

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171309-90-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-valine-L-glutamic acid, is a key intermediate in the synthesis of various peptides and proteins, particularly those with therapeutic applications. The unique structure of this compound, featuring an Fmoc (fluorenylmethyloxycarbonyl) protecting group, makes it an essential building block in solid-phase peptide synthesis (SPPS) and other advanced chemical processes.

The chemical structure of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is characterized by a central L-valine residue linked to an L-glutamic acid residue through an amide bond. The Fmoc protecting group on the amino terminus of the L-valine residue ensures that the amino group remains unreactive during the synthesis process, allowing for precise control over the formation of peptide bonds. This protection strategy is crucial for maintaining the integrity and purity of the final product.

Recent advancements in peptide chemistry have highlighted the importance of compounds like (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound can be effectively used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the context of drug development, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid plays a critical role in the design and synthesis of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The use of this compound allows for the creation of prodrugs with improved pharmacokinetic properties, such as increased solubility and reduced toxicity. This is particularly important for drugs that are poorly absorbed or rapidly metabolized when administered in their active form.

Another area where (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid has shown significant potential is in the development of targeted drug delivery systems. By incorporating this compound into nanoparticles or liposomes, researchers can achieve more precise targeting of specific tissues or cells. This approach has been particularly useful in cancer therapy, where targeted delivery can enhance the efficacy of chemotherapy while minimizing side effects.

The synthesis of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid typically involves several steps, including the protection of amino groups with Fmoc, coupling reactions to form amide bonds, and deprotection to reveal the active amino groups. The choice of solvents and reagents is crucial for optimizing yield and purity. Recent studies have explored alternative synthetic routes to improve efficiency and reduce environmental impact. For example, green chemistry principles have been applied to develop more sustainable methods for synthesizing this compound.

In addition to its applications in drug development, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid has also found use in diagnostic tools and biosensors. Its unique chemical properties make it suitable for conjugation with fluorescent dyes or other labeling agents, enabling real-time monitoring of biological processes at the molecular level. This has significant implications for early disease detection and personalized medicine.

The safety profile of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is another important consideration. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, appropriate personal protective equipment (PPE) should always be used when handling this compound.

In conclusion, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171309-90-1) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an indispensable tool for advancing our understanding of biological processes and developing new therapeutic strategies. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.